Cas no 2228169-30-8 (2-(3-bromo-5-chlorophenyl)-1-methylpiperazine)

• Product Name: 2-(3-bromo-5-chlorophenyl)-1-methylpiperazine
• CAS No: 2228169-30-8
• MF: C₁₁H₁₄BrClN₂
• MW: 289.599260807037
• CID: 5998978
• PubChem ID: 165805674
• Update Time: 2025-05-20

2-(3-bromo-5-chlorophenyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-chlorophenyl)-1-methylpiperazine
• EN300-1920816
• 2228169-30-8

• Inchi： 1S/C11H14BrClN2/c1-15-3-2-14-7-11(15)8-4-9(12)6-10(13)5-8/h4-6,11,14H,2-3,7H2,1H3
• InChI Key： GEWIAKNPNWJUFG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1CNCCN1C)Cl

Computed Properties

• Exact Mass: 288.00289g/mol
• Monoisotopic Mass: 288.00289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-(3-bromo-5-chlorophenyl)-1-methylpiperazine

Introduction to 2-(3-bromo-5-chlorophenyl)-1-methylpiperazine (CAS No. 2228169-30-8)

2-(3-bromo-5-chlorophenyl)-1-methylpiperazine, identified by its CAS number 2228169-30-8, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a piperazine core substituted with a brominated and chlorinated aromatic ring, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural features of this compound make it a valuable scaffold for developing novel therapeutic agents, particularly in the realm of central nervous system (CNS) disorders.

The bromo and chloro substituents on the aromatic ring contribute to the compound's electronic properties, influencing its interactions with biological targets. These halogen atoms can enhance binding affinity and selectivity, which are critical factors in the design of small-molecule drugs. The methylpiperazine moiety is a well-known pharmacophore that appears in numerous pharmacologically active compounds, suggesting that 2-(3-bromo-5-chlorophenyl)-1-methylpiperazine may exhibit interesting biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various protein targets. Studies indicate that the bromo-5-chloro phenyl group may interact with enzymes and receptors involved in neurotransmitter pathways, making it a promising candidate for further investigation. For instance, preliminary computational studies suggest potential interactions with serotonin receptors, which are implicated in mood regulation and cognitive functions.

In the context of drug development, the synthesis of 2-(3-bromo-5-chlorophenyl)-1-methylpiperazine has been optimized to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These techniques not only improve the scalability of production but also allow for modifications at different positions of the molecule, enabling the exploration of a wide range of analogs.

One of the most exciting aspects of this compound is its potential in treating neurological disorders. Research has shown that piperazine derivatives can modulate neurotransmitter systems, offering therapeutic benefits for conditions such as depression, anxiety, and schizophrenia. The unique substitution pattern of 2-(3-bromo-5-chlorophenyl)-1-methylpiperazine may confer specific pharmacological properties that differentiate it from other known compounds in this class. This makes it an attractive candidate for further preclinical studies.

The chemical properties of 2-(3-bromo-5-chlorophenyl)-1-methylpiperazine also make it a valuable tool for mechanistic studies. By understanding how this compound interacts with biological targets at the molecular level, researchers can gain insights into drug-receptor binding dynamics and develop more effective strategies for drug design. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structure-activity relationships (SAR) of this molecule.

Moreover, the synthesis of derivatives of 2-(3-bromo-5-chlorophenyl)-1-methylpiperazine has opened up new avenues for exploration. By introducing additional functional groups or varying the substitution pattern on the aromatic ring, scientists can fine-tune the biological activity of the compound. Such modifications are crucial for optimizing drug candidates and improving their efficacy while minimizing side effects.

Recent publications highlight the growing interest in halogenated piperazines as pharmacological tools. The presence of both bromo and chloro atoms provides multiple sites for interaction with biological targets, enhancing the compound's potential as a lead molecule. For example, studies have demonstrated that halogenated piperazines can exhibit potent activity against certain enzymes involved in inflammation and pain signaling.

The pharmaceutical industry continues to invest in research aimed at discovering new therapeutic agents based on piperazine scaffolds. 2-(3-bromo-5-chlorophenyl)-1-methylpiperazine represents a promising entry point into this class of compounds, with its unique structural features offering potential advantages over existing drugs. As our understanding of molecular interactions improves, so does our ability to design more effective and targeted treatments for various diseases.

In conclusion, 2-(3-bromo-5-chlorophenyl)-1-methylpiperazine (CAS No. 2228169-30-8) is a fascinating compound with significant potential in pharmaceutical research. Its structural characteristics, combined with recent advances in drug discovery technologies, position it as a valuable candidate for further exploration. By leveraging computational methods, synthetic chemistry innovations, and mechanistic studies, researchers can unlock new therapeutic possibilities and contribute to improving human health.